Cas no 769-57-3 (NSC245044)

NSC245044 structure
NSC245044 structure
Product Name:NSC245044
CAS No:769-57-3
MF:C11H14
MW:146.228863239288
MDL:MFCD00101603
CID:862010
PubChem ID:136613
Update Time:2025-04-19

NSC245044 Chemical and Physical Properties

Names and Identifiers

    • NSC245044
    • 3-methylbut-2-en-2-ylbenzene
    • TRIMETHYLSTYRENE
    • ,&#946
    • 2-Butene, 2-methyl-3-phenyl-
    • 2-Phenyl-3-methyl-2-butene
    • -Trimethylstyrene
    • α,&#946
    • EN300-373278
    • .alpha.,.beta.,.beta.-Trimethylstyrene
    • NSC 245044
    • (1,2-Dimethyl-1-propenyl)benzene
    • NSC-245044
    • alpha,beta,beta-Trimethylstyrene
    • (1,2-Dimethyl-1-propenyl)benzene #
    • AKOS024319235
    • (3-methylbut-2-en-2-yl)benzene
    • (1,2-Dimethylprop-1-en-1-yl)benzene
    • CS-0247746
    • 769-57-3
    • MFCD00101603
    • Benzene, (1,2-dimethyl-1-propenyl)-
    • DTXSID00227699
    • ZTHJQCDAHYOPIK-UHFFFAOYSA-N
    • MDL: MFCD00101603
    • Inchi: 1S/C11H14/c1-9(2)10(3)11-7-5-4-6-8-11/h4-8H,1-3H3
    • InChI Key: ZTHJQCDAHYOPIK-UHFFFAOYSA-N
    • SMILES: C(/C)(\C1C=CC=CC=1)=C(\C)/C

Computed Properties

  • Exact Mass: 146.10962
  • Monoisotopic Mass: 146.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

NSC245044 Pricemore >>

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NSC245044 Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:769-57-3)NSC245044
Order Number:A1176346
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:34
Price ($):3422.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:769-57-3)NSC245044
A1176346
Purity:99%
Quantity:5g
Price ($):3422.0
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